Cas no 1824218-19-0 (Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate
• CAS No: 1824218-19-0
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• MDL: MFCD24545478
• CID: 5041073
• PubChem ID: 67395323
• Update Time: 2025-06-13

Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate
• TERT-BUTYL 3-[(3-AMINOPYRIDIN-2-YL)OXY]PIPERIDINE-1-CARBOXYLATE
• tert-butyl 3-(3-aminopyridin-2-yl)oxypiperidine-1-carboxylate
• Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate

• MDL： MFCD24545478
• Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(19)18-9-5-6-11(10-18)20-13-12(16)7-4-8-17-13/h4,7-8,11H,5-6,9-10,16H2,1-3H3
• InChI Key： LVXLLFDMFHAYBU-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)N)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• XLogP3: 1.9
• Topological Polar Surface Area: 77.7

Additional information on Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate (CAS No. 1824218-19-0)

In the realm of pharmaceutical intermediates and fine chemicals, Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate (CAS 1824218-19-0) has garnered significant attention due to its versatile applications in drug discovery and organic synthesis. This compound, often abbreviated as 3-APOPC in research circles, features a unique molecular structure combining a piperidine backbone with a tert-butyl carbamate protecting group and a 3-aminopyridinyl moiety. Its CAS number 1824218-19-0 serves as a critical identifier for researchers seeking high-purity reference standards.

The growing interest in N-heterocyclic compounds like this derivative aligns with current trends in kinase inhibitor development and GPCR-targeted therapeutics. Recent literature suggests potential utility in central nervous system (CNS) drug candidates, particularly for neurological disorders where modulation of neurotransmitter receptors is desired. The tert-butyloxycarbonyl (Boc) group in its structure makes it particularly valuable for peptide coupling reactions and solid-phase synthesis methodologies that dominate modern medicinal chemistry workflows.

From a synthetic chemistry perspective, the 3-aminopyridine fragment enables diverse cross-coupling reactions, while the piperidine nitrogen offers opportunities for further functionalization. This dual reactivity profile explains why CAS 1824218-19-0 appears frequently in patent applications related to small molecule drug discovery. Analytical data shows typical purity levels exceeding 98% by HPLC, with characteristic 1H NMR peaks at δ 1.45 (s, 9H), 3.15-3.30 (m, 2H), and 6.85 (dd, J=5.2 Hz, 1H) confirming structure integrity.

Storage and handling recommendations for this compound reflect standard practices for Boc-protected amines: maintenance at 2-8°C under inert atmosphere ensures long-term stability. The molecular weight of 293.35 g/mol and lipophilicity (calculated LogP ~2.1) make it suitable for blood-brain barrier penetration studies, a hot topic in neuropharmacology research. These properties have led to its inclusion in several high-throughput screening libraries for orphan receptor targets.

Recent advancements in flow chemistry techniques have improved the scalability of 1824218-19-0 synthesis, addressing common challenges in aminopyridine protection/deprotection sequences. The compound's chromatographic behavior (typically eluting at 6.8 min on C18 columns with 0.1% TFA modifier) facilitates purification in combinatorial chemistry applications. Its mass spectrometry profile shows characteristic [M+H]+ at m/z 294.2 and [M+Na]+ at m/z 316.2, important for LC-MS method development in analytical laboratories.

The pharmaceutical industry's shift toward fragment-based drug design has increased demand for building blocks like Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate. Its balanced hydrogen bond donor/acceptor count (3/5) and rotatable bonds (5) comply with Lipinski's rule of five, making it attractive for lead optimization programs. Computational studies suggest favorable molecular docking potential with various protein kinases, particularly those with allosteric binding pockets.

Environmental and regulatory aspects of CAS 1824218-19-0 show compliance with REACH registration requirements for research quantities. The compound's photostability data indicates no significant degradation under standard laboratory lighting conditions, an important consideration for compound management systems. Its solubility profile (soluble in DMSO, methanol; sparingly soluble in water) facilitates formulation for biological assays.

Emerging applications in PROTAC technology have further highlighted the value of this chemical scaffold. The aminopyridine segment can serve as an E3 ligase-recruiting moiety, while the Boc-piperidine portion provides a handle for linker attachment. This dual functionality positions 1824218-19-0 as a valuable intermediate in targeted protein degradation strategies, one of the most searched topics in contemporary drug discovery literature.

Quality control protocols for this compound typically include HPLC purity verification, residual solvent analysis, and elemental analysis. The melting point range of 98-102°C provides an additional physical characteristic for identity confirmation. Suppliers often provide detailed COA (Certificate of Analysis) documentation including NMR spectra and mass spec data, meeting the stringent requirements of pharmaceutical GMP applications.

Future research directions for Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate may explore its potential in bioconjugation chemistry or as a precursor for radioactive labeling in PET tracer development. The compound's structural features align well with current interests in covalent inhibitor design and allosteric modulator discovery, ensuring its continued relevance in medicinal chemistry innovation.